Cas no 20870-90-0 (5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 20870-90-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD00464061
• CID: 821448
• PubChem ID: 2432666
• Update Time: 2025-06-15

5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-2-oxoindoline
• 5-Bromo-1-methyl-1,3-dihydro-2H-indol-2-one
• 5-BROMO-1-METHYL-1,3-DIHYDRO-INDOL-2-ONE
• 5-bromo-1-methyl-3H-indol-2-one
• 5-Brom-1-methyl-indolin-2-on
• 5-bromo-1-methyl-1,3-dihydro-indole-2-one
• 5-bromo-1-methyl-1H-indolin-2-one
• 5-Bromo-1-methylindolin2-one
• 5-bromo-1-methylindolin-2-one
• 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
• 5-bromo-1-methyl oxindole
• 1-Methyl-5-bromoindoline-2-one
• WARSUKBSFLACOI-UHFFFAOYSA-N
• SBB006876
• STK500303
• ALBB-008752
• MFCD00464061
• SB35239
• Z56921150
• 5-bromo-1-methyl-2-oxoindoline, AldrichCPR
• CS-0187107
• BL003989
• 20870-90-0
• EN300-04795
• 1-Methyl-5-bromoindolin-2-one
• 2H-Indol-2-one, 5-bromo-1,3-dihydro-1-methyl-
• SCHEMBL746154
• W-206568
• DB-066360
• TS-03218
• AKOS000360088
• 1-methyl-5-bromo-3H-indole-2-one
• DTXSID30368640

• MDL： MFCD00464061
• Inchi： 1S/C9H8BrNO/c1-11-8-3-2-7(10)4-6(8)5-9(11)12/h2-4H,5H2,1H3
• InChI Key： WARSUKBSFLACOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(N2C)=O

Computed Properties

• Exact Mass: 224.97900
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.6

Experimental Properties

• Melting Point: 132 °C
• PSA: 20.31000
• LogP: 2.03300

5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one (CAS No. 20870-90-0)

5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one, with the CAS number 20870-90-0, is a brominated indole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic organic compounds, which are pivotal in drug discovery due to their diverse biological activities. The presence of a bromine atom at the 5-position and a methyl group at the 1-position of the indole ring enhances its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for indole derivatives like 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one has surged, driven by their role as intermediates in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given the structural similarity to neurotransmitters. The compound's unique molecular framework allows for modifications that can lead to novel drug candidates targeting neurological disorders, inflammation, and even cancer.

The synthesis of 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one typically involves bromination of 1-methyl-2,3-dihydro-1H-indol-2-one, a process optimized for high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure, ensuring compliance with industry standards. Its physicochemical properties, including solubility and stability, make it suitable for further derivatization in combinatorial chemistry and high-throughput screening.

From an industrial perspective, CAS 20870-90-0 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve efficiency, aligning with global sustainability goals. This compound's versatility extends to material science, where it serves as a precursor for organic electronic materials used in sensors and optoelectronic devices.

Frequently asked questions about 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one include its safety profile, handling precautions, and supply chain availability. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended to minimize exposure. The compound is commercially available through specialized chemical suppliers, with certifications like GC/MS and HPLC ensuring quality.

Emerging trends highlight the integration of AI-driven drug design with indole chemistry, where 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one could play a role in virtual screening pipelines. Additionally, its potential in photodynamic therapy and bioimaging is under exploration, leveraging its fluorescence properties. These applications position the compound at the forefront of interdisciplinary research.

In summary, 5-bromo-1-methyl-2,3-dihydro-1H-indol-2-one (CAS 20870-90-0) is a multifaceted compound with broad utility in pharmaceutical development, material innovation, and sustainable chemistry. Its structural features and adaptability continue to inspire scientific advancements, making it a subject of ongoing interest across multiple disciplines.